Cas no 1333316-91-8 (P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide)

• Product Name: P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide
• CAS No: 1333316-91-8
• MF: C₁₄H₁₀F₆NOP
• MW: 353.199485301971
• CID: 2092433
• Update Time: 2025-10-31

P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide Chemical and Physical Properties

Names and Identifiers

• P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide
• 1-[amino-[4-(trifluoromethyl)phenyl]phosphoryl]-4-(trifluoromethyl)benzene
• A888129
• 1-{amino[4-(trifluoromethyl)phenyl]phosphoroso}-4-(trifluoromethyl)benzene

• Inchi： 1S/C14H10F6NOP/c15-13(16,17)9-1-5-11(6-2-9)23(21,22)12-7-3-10(4-8-12)14(18,19)20/h1-8H,(H2,21,22)
• InChI Key： JRIPXRAYILRSLL-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C(F)(F)F)=CC=1)(C1C=CC(C(F)(F)F)=CC=1)(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 409
• XLogP3: 3.5
• Topological Polar Surface Area: 43.1

Experimental Properties

• Boiling Point: 370.6±52.0°C at 760 mmHg

P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide

P,P-Bis(4-(Trifluoromethyl)Phenyl)Phosphinic Amide: A Comprehensive Overview

The compound P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide (CAS No. 1333316-91-8) is a highly specialized organophosphorus compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is notable for its unique structural features and its potential applications in various advanced technologies. In this article, we will delve into the properties, synthesis, applications, and recent advancements related to this compound.

Phosphinic amides are a class of compounds that combine the characteristics of phosphine oxides and amides, offering a versatile platform for chemical modification. The P,P-Bis(4-(trifluoromethyl)phenyl) substituents in this compound contribute to its distinct electronic and steric properties. The trifluoromethyl groups attached to the phenyl rings enhance the stability and reactivity of the molecule, making it a valuable precursor in the synthesis of advanced materials.

Recent studies have highlighted the role of P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide as a key intermediate in the development of novel phosphorus-containing polymers. These polymers exhibit exceptional thermal stability and electrical conductivity, making them ideal candidates for use in high-performance electronics and optoelectronic devices. Researchers have also explored its application as a ligand in transition metal catalysis, where its unique electronic configuration facilitates selective catalytic reactions.

The synthesis of P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide typically involves a multi-step process that begins with the preparation of the corresponding phosphine oxide. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the reaction conditions, ensuring high yields and purity. The incorporation of trifluoromethyl groups is achieved through Friedel-Crafts acylation or other electrophilic aromatic substitution methods, followed by careful purification steps to isolate the final product.

One of the most promising areas of research involving this compound is its application in drug discovery. The phosphinic amide functional group has been shown to exhibit bioactivity in various assays, particularly in inhibiting key enzymes associated with neurodegenerative diseases. Recent findings suggest that derivatives of this compound may serve as potential leads for developing new therapeutic agents with improved efficacy and reduced side effects.

In terms of physical properties, P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide exhibits a high melting point due to its rigid molecular structure and strong intermolecular interactions. Its solubility in common organic solvents makes it suitable for use in solution-based reactions, while its stability under physiological conditions enhances its suitability for biomedical applications.

The environmental impact of this compound has also been a topic of interest. Studies indicate that it degrades slowly under standard environmental conditions, raising concerns about its long-term ecological effects. However, ongoing research is focused on developing sustainable synthesis methods and recycling strategies to mitigate these concerns.

In conclusion, P,P-Bis(4-(trifluoromethyl)phenyl)phosphinic amide (CAS No. 1333316-91-8) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and pharmaceuticals. As research continues to unfold, this compound is expected to contribute significantly to both academic and industrial advancements.